Cas no 1803795-57-4 (3-Amino-2-ethylphenylhydrazine)

• Product Name: 3-Amino-2-ethylphenylhydrazine
• CAS No: 1803795-57-4
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 4935064
• Update Time: 2025-06-12

3-Amino-2-ethylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-ethylphenylhydrazine

• Inchi： 1S/C8H13N3/c1-2-6-7(9)4-3-5-8(6)11-10/h3-5,11H,2,9-10H2,1H3
• InChI Key： MGJBHHVLWRJYLT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(C=1CC)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 1.3
• Topological Polar Surface Area: 64.099

Additional information on 3-Amino-2-ethylphenylhydrazine

Professional Introduction to 3-Amino-2-ethylphenylhydrazine (CAS No. 1803795-57-4)

3-Amino-2-ethylphenylhydrazine, a compound with the chemical identifier CAS No. 1803795-57-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of 3-amino-2-ethylphenylhydrazine consists of a phenyl ring substituted with both an amino group and an ethyl group, which contributes to its distinct chemical behavior and reactivity.

The synthesis and characterization of 3-amino-2-ethylphenylhydrazine have been subjects of extensive study in academic and industrial research settings. The compound's reactivity makes it a valuable intermediate in organic synthesis, particularly in the preparation of more complex molecules. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging advanced techniques such as catalytic hydrogenation and nucleophilic substitution reactions. These efforts have not only enhanced the understanding of its synthetic feasibility but also opened new avenues for its utilization in drug discovery.

In recent years, the pharmaceutical industry has shown increasing interest in hydrazine derivatives due to their diverse biological activities. 3-Amino-2-ethylphenylhydrazine, with its amine and hydrazine functionalities, is no exception. Studies have indicated that this compound exhibits potential pharmacological properties that could be exploited in the treatment of various diseases. For instance, its ability to interact with biological targets such as enzymes and receptors has been investigated for its potential role in modulating metabolic pathways. This has sparked further research into its pharmacokinetic profile and potential therapeutic applications.

The exploration of 3-amino-2-ethylphenylhydrazine's biological activity has been complemented by computational studies that aim to predict its interactions with biological systems. Molecular modeling techniques have been employed to understand how this compound might bind to specific targets, providing insights into its mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently. The integration of experimental data with computational predictions has been crucial in validating the potential of 3-amino-2-ethylphenylhydrazine as a lead compound for further development.

Moreover, the environmental impact and sustainability considerations are increasingly becoming integral parts of pharmaceutical research. The synthesis of 3-amino-2-ethylphenylhydrazine has been optimized to minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles have been applied to develop more eco-friendly synthetic routes, ensuring that the production process aligns with global sustainability goals. This approach not only enhances the environmental footprint but also contributes to cost-effective manufacturing processes.

The future prospects for 3-amino-2-ethylphenylhydrazine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. The compound's versatility as a building block for more complex molecules makes it a valuable asset in the quest for novel treatments. As research progresses, it is anticipated that 3-amino-2-ethylphenylhydrazine will play a pivotal role in addressing unmet medical needs across various therapeutic areas.

In conclusion, 3-amino-2-ethylphenylhydrazine (CAS No. 1803795-57-4) stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of synthetic advancements, computational studies, and environmental considerations underscores its importance in modern drug discovery efforts. As research continues to unfold, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals that meet the evolving needs of patients worldwide.